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Introduction

JC124 is a potent and selective small-molecule inhibitor of the NOD-like receptor pyrin domain-
containing 3 (NLRP3) inflammasome. By directly targeting the NLRP3 protein, JC124
effectively blocks the assembly and activation of the inflammasome, a key component of the
innate immune system.[1][2] This inhibition prevents the subsequent activation of caspase-1
and the release of pro-inflammatory cytokines, primarily interleukin-1 (IL-13) and IL-18. Due to
its targeted mechanism, JC124 has emerged as a valuable tool for investigating the role of the
NLRP3 inflammasome in various pathological conditions, including neurodegenerative
diseases, inflammatory disorders, and traumatic brain injury.[1][2] These application notes
provide detailed protocols for the use of JC124 in in vitro cell culture systems to study its
effects on NLRP3 inflammasome activity, cell viability, and apoptosis.

Quantitative Data Summary

The following table summarizes the effective concentrations of JC124 in various in vitro
applications. This data is intended to serve as a starting point for experimental design, and
optimal concentrations may vary depending on the cell type, experimental conditions, and
desired endpoint.
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Application

Cell Type

Concentration
Range

Key Findings Reference

Inhibition of IL-13
Release

J774A.1 Mouse

Macrophages

IC50: 3.25 pM

Potent inhibition
of IL-1p3 release

--INVALID-LINK--
upon LPS and

ATP stimulation.

Cell Viability
Assay

Human iPSC-

derived Neurons

0.1 - 30 pM

Assessment of

JC124

cytotoxicity over

% b --INVALID-LINK--
a broad

concentration

range.

Pre-treatment for

Neuroprotection

Human iPSC-

derived Neurons

3-10 uMm

Pre-treatment
with JC124
demonstrated
neuroprotective --INVALID-LINK--
effects against

inflammatory

injury.

Signaling Pathway

The following diagram illustrates the canonical NLRP3 inflammasome activation pathway and

the inhibitory action of JC124.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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